3-{[4-Allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-7-chloro-4-(2-chlorophenyl)-2-quinolinol
3-{[4-Allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-7-chloro-4-(2-chlorophenyl)-2-quinolinol
Brand Name:
Vulcanchem
CAS No.:
354538-28-6
VCID:
VC0444316
InChI:
InChI=1S/C25H17Cl2N5OS/c1-2-12-32-23(15-6-5-11-28-14-15)30-31-25(32)34-22-21(17-7-3-4-8-19(17)27)18-10-9-16(26)13-20(18)29-24(22)33/h2-11,13-14H,1,12H2,(H,29,33)
SMILES:
C=CCN1C(=NN=C1SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4Cl)C5=CN=CC=C5
Molecular Formula:
C25H17Cl2N5OS
Molecular Weight:
506.4g/mol
3-{[4-Allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-7-chloro-4-(2-chlorophenyl)-2-quinolinol
CAS No.: 354538-28-6
Main Products
VCID: VC0444316
Molecular Formula: C25H17Cl2N5OS
Molecular Weight: 506.4g/mol
![3-{[4-Allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-7-chloro-4-(2-chlorophenyl)-2-quinolinol - 354538-28-6](/images/no_structure.jpg)
| CAS No. | 354538-28-6 |
|---|---|
| Product Name | 3-{[4-Allyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-7-chloro-4-(2-chlorophenyl)-2-quinolinol |
| Molecular Formula | C25H17Cl2N5OS |
| Molecular Weight | 506.4g/mol |
| IUPAC Name | 7-chloro-4-(2-chlorophenyl)-3-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C25H17Cl2N5OS/c1-2-12-32-23(15-6-5-11-28-14-15)30-31-25(32)34-22-21(17-7-3-4-8-19(17)27)18-10-9-16(26)13-20(18)29-24(22)33/h2-11,13-14H,1,12H2,(H,29,33) |
| Standard InChIKey | YHPWUBLZXVIZSM-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=NN=C1SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4Cl)C5=CN=CC=C5 |
| Canonical SMILES | C=CCN1C(=NN=C1SC2=C(C3=C(C=C(C=C3)Cl)NC2=O)C4=CC=CC=C4Cl)C5=CN=CC=C5 |
| PubChem Compound | 1621499 |
| Last Modified | Nov 11 2021 |
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